BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: 6-Hepten-1-ol
In Fragrance Formulation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Hepten-1-ol

Cat. No.: B1582720

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Hepten-1-ol is a versatile unsaturated aliphatic alcohol that serves as a valuable ingredient
in the fragrance industry.[1][2] Its unique chemical structure, featuring a terminal double bond
and a primary alcohol functional group, contributes to its characteristic odor profile and
reactivity.[1][2] These application notes provide a comprehensive overview of the use of 6-
Hepten-1-ol in fragrance formulations, including its chemical and physical properties, olfactory
profile, performance characteristics, and recommended testing protocols. This document is
intended to guide researchers and formulators in the effective and safe use of this ingredient in
a variety of scented products.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 6-Hepten-1-ol is essential for
its effective use in fragrance formulations. These properties influence its volatility, solubility, and
stability in various product bases.
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Property Value Reference
Chemical Name 6-Hepten-1-ol [1]

CAS Number 4117-10-6 [1]
Molecular Formula C7H140 [1]
Molecular Weight 114.19 g/mol [1]
Appearance Colorlfass- to almost colorless o

clear liquid

Odor Profile Floral, green, fresh, fruity [1112][3]
Boiling Point 112 - 114 °C at 69 mmHg [1]

Vapor Pressure

1.26 mmHg at 25°C

[4]

Flash Point 57.7 °C [4]
Density 0.850 g/cm? [1]
Refractive Index 1.440 [1]

Solubility Soluble in alcohol
Purity = 96% (GC) [1]
Storage Storeat0-8°C [1]

Olfactory Profile and Applications

6-Hepten-1-ol is prized for its fresh, green, and subtly fruity-floral aroma.[1][2] This makes it a

valuable component for adding a natural-smelling lift and brightness to a wide range of

fragrance types.

Applications include:

e Fine Fragrances: To impart a fresh, dewy, green top note.

e Personal Care Products: In shampoos, shower gels, and lotions to provide a clean and

refreshing scent.[1][2]
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o Air Care Products: In air fresheners and candles to create a natural and uplifting ambiance.

[3]
e Household Products: In cleaning agents to lend a pleasant, clean fragrance.[3]

While a specific odor threshold for 6-Hepten-1-ol is not readily available in the public domain,
the odor threshold for the structurally similar 1-Heptanol has been reported to be as low as 3
parts per billion, indicating that these types of C7 alcohols can be potent odorants.

Experimental Protocols

The following protocols are provided as a guide for the evaluation of 6-Hepten-1-ol in
fragrance formulations.

Sensory Evaluation Protocol: Triangle Test

Objective: To determine if a perceptible difference exists between two fragrance formulations,
one containing 6-Hepten-1-ol and a control.

Materials:

o Test fragrance oil with 6-Hepten-1-ol.

o Control fragrance oil without 6-Hepten-1-ol.

» Ethanol or other appropriate solvent.

e Smelling strips.

e Glass beakers.

o Pipettes.

o Panel of at least 20 trained sensory assessors.
e Odor-free evaluation booths.

Procedure:
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» Prepare 10% dilutions of both the test and control fragrance oils in the chosen solvent.

e For each assessor, present three coded smelling strips: two with the control and one with the
test sample, or two with the test sample and one with the control. The order of presentation
should be randomized for each assessor.

« Instruct each assessor to smell the strips from left to right and identify the sample that is
different from the other two.

e Record the responses of each assessor.

e Analyze the results statistically using a binomial test to determine if the number of correct
identifications is significantly greater than what would be expected by chance.

Stability Testing Protocol: Accelerated Aging in a
Cosmetic Emulsion

Objective: To evaluate the stability of 6-Hepten-1-ol in a representative cosmetic emulsion
under accelerated aging conditions.

Materials:

Base cosmetic emulsion (e.g., a simple oil-in-water lotion).

e 6-Hepten-1-ol.

o Control emulsion without fragrance.

o Test emulsion with a specified concentration of 6-Hepten-1-ol (e.g., 0.5%).

e Glass jars with airtight lids.

e Oven capable of maintaining 45°C.

e pH meter.

e Viscometer.
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e Gas Chromatograph-Mass Spectrometer (GC-MS).

Procedure:

Prepare the control and test emulsions.

 Fill the glass jars with the emulsions, leaving minimal headspace, and seal tightly.

e Place the jars in the oven at 45°C for a period of 12 weeks.

e Attime points 0, 2, 4, 8, and 12 weeks, remove a sample of each emulsion for analysis.
o Organoleptic Evaluation: Assess any changes in color, odor, and appearance.

o Physical Evaluation: Measure the pH and viscosity of the samples.

o Chemical Analysis: Use GC-MS to quantify the concentration of 6-Hepten-1-ol in the test
emulsion at each time point to determine its degradation over time.

Visualizations

Experimental Workflow for Fragrance Ingredient
Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chemimpex.com [chemimpex.com]

e 2. methyl heptenone, 110-93-0 [thegoodscentscompany.com]
e 3. medchemexpress.com [medchemexpress.com]

e 4. fluorochem.co.uk [fluorochem.co.uk]

» To cite this document: BenchChem. [Application Notes and Protocols: 6-Hepten-1-ol in
Fragrance Formulation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582720#use-of-6-hepten-1-ol-in-fragrance-
formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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